FENCHOL
FENCHOL
Fenchol, also known as fenchyl alcohol or 2-fenchanol, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Fenchol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, fenchol is primarily located in the cytoplasm and membrane (predicted from logP). Fenchol is a sweet, bitter, and borneol tasting compound that can be found in a number of food items such as lime, nutmeg, sweet basil, and wild celery. This makes fenchol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1632-73-1
VCID:
VC0156177
InChI:
InChI=1S/C10H18O/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7-8,11H,4-6H2,1-3H3
SMILES:
CC1(C2CCC(C2)(C1O)C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
FENCHOL
CAS No.: 1632-73-1
Main Products
VCID: VC0156177
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
| CAS No. | 1632-73-1 |
|---|---|
| Product Name | FENCHOL |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | 2,2,4-trimethylbicyclo[2.2.1]heptan-3-ol |
| Standard InChI | InChI=1S/C10H18O/c1-9(2)7-4-5-10(3,6-7)8(9)11/h7-8,11H,4-6H2,1-3H3 |
| Standard InChIKey | IAIHUHQCLTYTSF-UHFFFAOYSA-N |
| SMILES | CC1(C2CCC(C2)(C1O)C)C |
| Canonical SMILES | CC1(C2CCC(C2)(C1O)C)C |
| Physical Description | Liquid White to pale yellow crystals; Camphoraceous aroma |
| Description | Fenchol, also known as fenchyl alcohol or 2-fenchanol, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Fenchol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, fenchol is primarily located in the cytoplasm and membrane (predicted from logP). Fenchol is a sweet, bitter, and borneol tasting compound that can be found in a number of food items such as lime, nutmeg, sweet basil, and wild celery. This makes fenchol a potential biomarker for the consumption of these food products. |
| Solubility | Soluble in vegetable oils; Very slightly soluble in water Soluble (in ethanol) |
| Synonyms | 1,3,3-trimethyl-2-norbornanol endo-fenchol fenchol fenchol, ((endo)-(+-))-isomer fenchol, ((exo)-(+-))-isomer fenchol, (1R-endo)-isomer fenchol, (1S-endo)-isomer fenchol, (1S-exo)-isomer fenchol, (endo)-isomer fenchol, (exo)-isomer fenchyl alcohol |
| Vapor Pressure | 0.06 mmHg |
| PubChem Compound | 15406 |
| Last Modified | Nov 11 2021 |
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